Cas no 135631-90-2 (6-Bromo-4,4-dimethyl-3,4-dihydroquinolin-2(1H)-one)

6-Bromo-4,4-dimethyl-3,4-dihydroquinolin-2(1H)-one is a brominated heterocyclic compound featuring a quinolinone core with a 4,4-dimethyl substitution. This structure imparts stability and reactivity, making it a valuable intermediate in organic synthesis, particularly for pharmaceutical and agrochemical applications. The bromine atom at the 6-position enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling further functionalization. The rigid dihydroquinolinone scaffold contributes to its potential as a building block for bioactive molecules. Its well-defined crystalline form ensures consistent purity and handling, while its synthetic versatility supports diverse research and industrial applications.
6-Bromo-4,4-dimethyl-3,4-dihydroquinolin-2(1H)-one structure
135631-90-2 structure
Product Name:6-Bromo-4,4-dimethyl-3,4-dihydroquinolin-2(1H)-one
CAS No:135631-90-2
MF:C11H12BrNO
MW:254.12308216095
MDL:MFCD00795100
CID:824734
PubChem ID:10729589
Update Time:2025-06-07

6-Bromo-4,4-dimethyl-3,4-dihydroquinolin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

    • 6-Bromo-3,4-dihydro-4,4-dimethylquinolin-2(1H)-one
    • 6-bromo-4,4-dimethyl-1,3-dihydroquinolin-2-one
    • 6-Bromo-4,4-dimethyl-3,4-dihydro-1H-quinolin-2-one
    • 4,4-dimethyl-6-bromo-2-oxo-1,2,3,4-tetrahydroquinoline
    • 4,4-dimethyl-6-bromo-2-oxo-quinoline
    • 6-Bromo-3,4-dihydro-4,4-dimethyl-2(1H)-quinolinone
    • 6-Bromo-4,4-dimethyl-3,4-dihydroquinolin-2(1H)-one
    • 6-BROMO-4,4-DIMETHYL-1,2,3,4-TETRAHYDROQUINOLIN-2-ONE
    • PubChem17960
    • FTRFIBKHXWYJAW-UHFFFAOYSA-N
    • SC2181
    • MFCD00795100
    • DTXSID30444099
    • DS-1452
    • 6-Bromo-4,4-dimethyl-3 4-dihydro-1H-quinolin-2-one
    • 4,4-Dimethyl- 6-bromo-2-oxo-1,2,3,4-tetrahydroquinoline
    • 135631-90-2
    • W-205470
    • AKOS015842148
    • 4,4 -Dimethyl-6-bromo-2-oxo-1,2,3,4-tetrahydroquinoline
    • 6-Bromo-4 pound not4-dimethyl-3 pound not4-dihydroquinolin-2(1H)-one
    • SCHEMBL248152
    • SY006847
    • SB33001
    • 6-bromo-4,4-dimethyl-3,4-dihydo-1H-quinolin-2-one
    • EN300-726450
    • CS-0046261
    • DB-063087
    • MDL： MFCD00795100
    • Inchi： 1S/C11H12BrNO/c1-11(2)6-10(14)13-9-4-3-7(12)5-8(9)11/h3-5H,6H2,1-2H3,(H,13,14)
    • InChI Key： FTRFIBKHXWYJAW-UHFFFAOYSA-N
    • SMILES： BrC1C=CC2=C(C=1)C(C)(C)CC(N2)=O

Computed Properties

  • Exact Mass: 253.01000
  • Monoisotopic Mass: 253.01023g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.1
  • XLogP3: 2.6

Experimental Properties

  • Color/Form: Pale-yellow to Yellow-brown Solid
  • PSA: 29.10000
  • LogP: 3.20690

6-Bromo-4,4-dimethyl-3,4-dihydroquinolin-2(1H)-one Security Information

6-Bromo-4,4-dimethyl-3,4-dihydroquinolin-2(1H)-one Customs Data

  • HS CODE：2933790090
  • Customs Data：

    China Customs Code:

    2933790090

    Overview:

    2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

6-Bromo-4,4-dimethyl-3,4-dihydroquinolin-2(1H)-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
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Fluorochem
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AstaTech
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Chemenu
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6-Bromo-4,4-dimethyl-3,4-dihydroquinolin-2(1H)-one
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TRC
B691598-500mg
6-Bromo-4,4-dimethyl-3,4-dihydroquinolin-2(1H)-one
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TRC
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SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
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 135631-90-2 97%
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 ￥78.0 2022-03-01

6-Bromo-4,4-dimethyl-3,4-dihydroquinolin-2(1H)-one Production Method

6-Bromo-4,4-dimethyl-3,4-dihydroquinolin-2(1H)-one Related Literature

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